Magnesium, chloro[(2-methylphenyl)methyl]-
Overview
Description
“Magnesium, chloro[(2-methylphenyl)methyl]-”, also known as 2-Methylbenzylmagnesium chloride, is a type of fluid material . It has a molecular formula of C8H9ClMg and a molecular weight of 164.91 g/mol.
Molecular Structure Analysis
The molecular structure of “Magnesium, chloro[(2-methylphenyl)methyl]-” can be represented by the SMILES notation: CC1=CC=CC=C1 [CH2-]. [Mg+2]. [Cl-] .Physical And Chemical Properties Analysis
“Magnesium, chloro[(2-methylphenyl)methyl]-” appears as a yellow liquid . It has a boiling point of 145.9 °C at a pressure of 0.101 MPa and a flash point of 28.9 °C .Scientific Research Applications
Health and Disease Treatment
Magnesium is essential for human health, involved in over 600 enzymatic reactions, including energy metabolism and protein synthesis. Its importance is highlighted in various clinical conditions, and its supplementation has been beneficial in treating preeclampsia, migraine, depression, coronary artery disease, and asthma. Several hereditary forms of hypomagnesemia have been identified, emphasizing magnesium's role in health and disease (de Baaij, Hoenderop, & Bindels, 2015).
Material Science and Orthopedic Applications
In material science, magnesium alloys have been extensively studied for their lightweight and mechanical properties, making them suitable for orthopedic applications. Research has focused on improving the mechanical and degradation performance of Mg alloys through alloying, processing conditions, and surface modification, highlighting their potential in replacing conventional implants (Radha & Sreekanth, 2017).
Energy Storage
Magnesium's role in energy storage, particularly in rechargeable batteries, has been explored due to its high volumetric energy density and natural abundance. Studies have shown the development of magnesium battery systems with promising applications, indicating a viable alternative to existing battery technologies (Aurbach et al., 2000).
Chemical Reactions and Synthesis
Magnesium compounds are involved in various chemical reactions, such as the magnesium carbenoid 1,3-CH insertion reaction, providing novel methods for synthesizing cyclopropanes from 1-chloroalkyl phenyl sulfoxides. This showcases magnesium's versatility in organic chemistry and synthesis applications (Satoh, Musashi, & Kondo, 2005).
Biodegradable Materials
Magnesium-based biodegradable materials, particularly in the form of alloys and composites, are being researched for their application in medical devices and implants, due to their superior biocompatibility and excellent biomechanical compatibility. The development of polymeric coatings on these materials aims to improve their corrosion resistance and biocompatibility for safe biomedical deployments (Li et al., 2018).
Mechanism of Action
Target of Action
It is known that organomagnesium compounds, such as this one, are generally used as reagents in organic synthesis .
Mode of Action
The mode of action of Magnesium, chloro[(2-methylphenyl)methyl]- involves its interaction with other chemical entities in a reaction. As an organomagnesium compound, it can participate in Grignard reactions, which are a common method for forming carbon-carbon bonds .
Biochemical Pathways
It is known that organomagnesium compounds are often used in the synthesis of a wide range of organic compounds, implying that they can influence multiple biochemical pathways .
Pharmacokinetics
As a reagent used in chemical synthesis, its bioavailability would depend on the specific context of its use .
Result of Action
The molecular and cellular effects of Magnesium, chloro[(2-methylphenyl)methyl]-'s action would depend on the specific reactions it is used in. As a reagent in organic synthesis, it contributes to the formation of new organic compounds .
Action Environment
The action, efficacy, and stability of Magnesium, chloro[(2-methylphenyl)methyl]- can be influenced by various environmental factors. These may include the presence of other reagents, the temperature, and the pH of the reaction environment .
Safety and Hazards
properties
IUPAC Name |
magnesium;1-methanidyl-2-methylbenzene;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9.ClH.Mg/c1-7-5-3-4-6-8(7)2;;/h3-6H,1H2,2H3;1H;/q-1;;+2/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGJUEZWNAWCXGJ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1[CH2-].[Mg+2].[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClMg | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3067524 | |
Record name | Magnesium, chloro[(2-methylphenyl)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3067524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.91 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Magnesium, chloro[(2-methylphenyl)methyl]- | |
CAS RN |
29875-05-6 | |
Record name | Magnesium, chloro((2-methylphenyl)methyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029875056 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Magnesium, chloro[(2-methylphenyl)methyl]- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Magnesium, chloro[(2-methylphenyl)methyl]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3067524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 29875-05-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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